Cas no 124400-51-7 (1-Phensulfonyl-5-nitro-1H-indole)
1-Phensulfonyl-5-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 5-nitro-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-5-nitroindole
- 1-Benzenesulfonyl-5-nitro-1H-indole
- DB-398726
- SCHEMBL2512172
- 1-(benzenesulfonyl)-5-nitro-1H-indole
- CHEMBL1084330
- 5-nitro-1-(phenylsulfonyl)-1H-indole
- DTXSID40478946
- HRECKBCSYNVPPV-UHFFFAOYSA-N
- 1-(benzenesulfonyl)-5-nitro-indole
- 1-Phensulfonyl-5-nitro-1H indole
- 124400-51-7
- N-Phenylsulfonyl-5-nitroindole
- 1-Benzenesulphonyl-5-nitroindole
- 1-Phensulfonyl-5-nitro-1H-indole
-
- Inchi: 1S/C14H10N2O4S/c17-16(18)12-6-7-14-11(10-12)8-9-15(14)21(19,20)13-4-2-1-3-5-13/h1-10H
- InChI Key: HRECKBCSYNVPPV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1C=CC2C=C(C=CC1=2)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 302.0362
- Monoisotopic Mass: 302.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 93.3Ų
Experimental Properties
- PSA: 82.21
1-Phensulfonyl-5-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P318913-1mg |
1-Phensulfonyl-5-nitro-1H-indole |
124400-51-7 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P318913-2mg |
1-Phensulfonyl-5-nitro-1H-indole |
124400-51-7 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P318913-10mg |
1-Phensulfonyl-5-nitro-1H-indole |
124400-51-7 | 10mg |
$ 160.00 | 2022-06-03 |
1-Phensulfonyl-5-nitro-1H-indole Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 1-Phensulfonyl-5-nitro-1H-indole
Introduction to 1-Phensulfonyl-5-nitro-1H-indole (CAS No: 124400-51-7)
1-Phensulfonyl-5-nitro-1H-indole, with the chemical identifier CAS No 124400-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of nitroaromatic sulfonamides, a subclass known for its versatile applications in drug discovery and development. The structural features of this molecule, particularly the presence of both a nitro group and a sulfonyl group attached to an indole core, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.
The indole moiety is a pivotal structural component in many bioactive molecules, often found in natural products and pharmaceuticals. Its aromatic system provides a stable scaffold for functionalization, while its ability to interact with biological targets such as enzymes and receptors makes it invaluable in medicinal chemistry. In 1-Phensulfonyl-5-nitro-1H-indole, the nitro group introduces a polar and electron-withdrawing nature to the molecule, which can influence its electronic properties and reactivity. This modification is particularly interesting because nitroaromatic compounds have been extensively studied for their potential therapeutic effects.
The sulfonyl group, on the other hand, enhances the lipophilicity of the molecule while also providing additional sites for hydrogen bonding interactions. These characteristics are crucial for designing molecules that can effectively interact with biological targets. The combination of these functional groups on an indole backbone suggests that 1-Phensulfonyl-5-nitro-1H-indole may exhibit unique pharmacological properties that could be exploited in the development of new drugs.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding modes of 1-Phensulfonyl-5-nitro-1H-indole with various biological targets. These studies have hinted at its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for further investigation in the treatment of inflammatory diseases.
In addition to its potential therapeutic applications, 1-Phensulfonyl-5-nitro-1H-indole has also been explored as a key intermediate in synthetic chemistry. Its unique structure allows for further derivatization, enabling chemists to generate libraries of analogs with tailored properties. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are synthesized and tested for biological activity.
The synthesis of 1-Phensulfonyl-5-nitro-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported various synthetic routes, including nucleophilic aromatic substitution and sulfonylation reactions, which highlight the compound's synthetic accessibility. The availability of efficient synthetic methodologies is crucial for conducting large-scale studies and drug development programs.
One of the most exciting areas of research involving 1-Phensulfonyl-5-nitro-1H-indole is its potential as a scaffold for drug discovery. By modifying different parts of the molecule, scientists can generate derivatives with enhanced potency, selectivity, and pharmacokinetic properties. For instance, replacing the nitro group with other electron-withdrawing or electron-donating substituents can significantly alter the electronic distribution within the molecule, thereby affecting its interaction with biological targets.
Moreover, the indole core itself can be functionalized in numerous ways to explore different chemical spaces. Researchers have employed strategies such as halogenation, alkylation, and heterocyclic fusion to create novel derivatives. These modifications often lead to compounds with improved pharmacological profiles, making them more attractive candidates for clinical development.
The growing interest in 1-Phensulfonyl-5-nitro-1H-indole is also reflected in the increasing number of patents filed for its use as an intermediate or lead compound in drug discovery programs. Pharmaceutical companies are actively exploring this compound as part of their efforts to develop new treatments for various diseases. The versatility of its structure and its potential biological activity make it a valuable asset in their drug development pipelines.
In conclusion, 1-phensulfonyl -5 -nitro - 1 H -indole (CAS no: 124400 -51 -7) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in computational chemistry and synthetic methodologies , make it an attractive candidate for further exploration . As research continues , we can expect to see more derivatives being developed , offering new hope for treating various diseases . p >
124400-51-7 (1-Phensulfonyl-5-nitro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)